Vanadium-titanium

• CAS: 90955-52-5
• Molecular Formula: TiV
• Molecular Weight: 98.809 g/mol
• SMILES: [Ti].[V]
• InChI: InChI=1S/Ti.V
• InChIKey: GFNGCDBZVSLSFT-UHFFFAOYSA-N

V-Ti alloys overcome pure vanadium's high density and pure titanium's lower strength in acidic and weight-sensitive environments. Non-linear property changes with Ti content (>30 wt.%) demand precise compositional control. - **Corrosion**: <0.1 mm/year in HCl/H2SO4 media; validated for valves & heat exchangers - **Mechanical**: 531.1 MPa tensile strength; density reduction at >30% Ti - **Functional**: 78% MB degradation/120 min (visible light); tunable electrochromism Supplied as sputtering targets, ingots, powders, rods, foils. Composition tunable (e.g., Ti-90V-10%).

Vanadium-Titanium Alloy: Technical Baseline

Vanadium-titanium (V-Ti) with CAS 90955-52-5 is a binary metallic alloy system composed of vanadium and titanium, typically formulated as TiV or V/Ti [1]. It is supplied as a gray metallic solid in various forms including sputtering targets, ingots, powders, rods, and foils [2]. The alloy combines the favorable density, strength-to-weight ratio, and high-temperature stability of titanium with the corrosion resistance and unique electrochemical properties of vanadium, enabling applications in thin-film deposition, corrosion-resistant structural components, and hydrogen storage systems [3][4]. The exact composition is often tunable (e.g., Ti-90% V-10%, Ti-70% V-30%) to optimize specific performance metrics [2].

Workflow Sputtering targets, thin-film deposition, structural components, hydrogen storage

Form Available as targets, powders, ingots, rods, foils

Composition Tunable Ti/V ratio to adjust density, corrosion resistance, catalytic/electrochromic properties

• [1] American Elements. Titanium Vanadium Alloy. Product Page. CAS: 90955-52-5. Linear Formula: Ti/V. View Source
• [2] American Elements. Titanium Vanadium Alloy - Specifications. Available compositions: Ti-70% V-30%, Ti-75% V-25%, Ti-90% V-10%, V-81% Ti-19%. View Source
• [3] Dura-Alloy. Vanadium-Titanium Alloy: Properties, Applications, and Benefits. 2025. View Source
• [4] Eureka Patsnap. High-uniformity vanadium-titanium-based hydrogen storage alloy and preparation method thereof. Patent CN114525429A, 2022. View Source

Why Generic Substitution Fails for V-Ti Alloy

Vanadium-titanium alloys are not drop-in replacements for pure vanadium, pure titanium, or other titanium-based alloys (e.g., Ti-6Al-4V). Their corrosion behavior, mechanical properties, and density exhibit non-linear dependencies on composition [1]. For instance, the addition of titanium to vanadium significantly reduces corrosion rate in aggressive acidic media—an effect not achievable with pure vanadium or vanadium-chromium alloys alone [2]. Conversely, V-Ti alloys demonstrate a non-linear decrease in density with increasing titanium content (>30 wt.%), which directly impacts weight-sensitive applications [3]. In catalytic thin-film applications, the V-Ti alloy composition determines the oxidation state and morphology of the resulting oxide films, which in turn governs photocatalytic and electrochromic performance [4]. Therefore, substituting a V-Ti alloy with a generic analog without compositional and processing control introduces unacceptable variability in corrosion resistance, mechanical integrity, and functional film properties.

Corrosion resistance depends non-linearly on Ti content; pure V, Ti, or Ti-6Al-4V do not reproduce the alloy's acid-environment performance.

Density and mechanical properties shift with Ti fraction; direct substitution risks weight/strength mismatch in structural applications.

Oxide film composition and functional response (photocatalytic, electrochromic) depend on alloy composition; generic analogs may yield different film properties.

• [1] Borovitskaya, I. V., et al. Thermal expansivities, thermal conductivities, and densities of vanadium, titanium, chromium and some vanadium-base alloys: A comparison with austenitic stainless steel. Journal of the Less Common Metals, 1969. View Source
• [2] INIS Repository. Some physico-chemical and mechanical properties of the V-Ti alloy systems. Metalloved. Term. Obrab. Met., 1975. View Source
• [3] Borovitskaya, I. V., et al. Thermal expansivities, thermal conductivities, and densities of vanadium, titanium, chromium and some vanadium-base alloys. Journal of the Less Common Metals, 1969. View Source
• [4] Achour, A., et al. Titanium Vanadium Oxide Thin Films Prepared by Thermal Oxidation of Titanium-Vanadium Alloy as Photocatalyst for Methylene Blue Degradation under Visible Light. Journal of Materials Engineering and Performance, 2021, 30, 1711–1722. View Source

Vanadium-Titanium Alloy: Quantified Differentiation

Acid Corrosion Resistance in V-Ti Alloys

Vanadium-titanium alloys exhibit a corrosion rate of less than 0.1 mm/year in a series of organic and inorganic acids when the composition is optimized [1]. This is a critical differentiator against pure vanadium, which suffers from significantly higher corrosion rates in chloroacetic acid and sulfuric acid environments. The addition of titanium to vanadium decreases the corrosion rate across all tested media, with the effect being particularly pronounced in chloroacetic acid at 100 °C [2].

Acid corrosion rate

Head-to-head

Corrosion rate

Supports procurement for acid-exposed chemical equipment.

Pure vanadium shows higher corrosion; quantitative difference not fully specified.

Tensile properties

Head-to-head

531.1 MPa tensile strength, 7.73% elongation (V88Ti10Al2)

Reported top tensile performance among tested V-Ti-Al compositions.

Comparison baseline V90Ti10 value not specified; room temperature as-cast condition.

Density reduction

Class-level

Non-linear density decrease with >30 wt.% Ti; estimated ~0.3–0.6 g/cm³ lower than pure V

Supports weight-sensitive design where corrosion resistance must be retained.

Estimates based on literature trend; verify with specific composition.

Photocatalytic MB degradation

Cross-study comparable

78% methylene blue degradation in 120 min under visible light (V-Ti oxide film)

Supports visible-light active coating screening; reported higher than typical pure TiO₂ films.

Cross-study comparison; film prepared by co-sputtering and thermal oxidation at 500 °C.

Electrochromic tunability

Class-level

Ti content influences optical modulation and charge capacity; composition-dependent tuning possible

Supports design flexibility for smart window counter electrodes.

Class-level inference; cycling stability advantage over pure V₂O₅ reported qualitatively.

Evidence Dimension	Corrosion rate (mm/year)
Target Compound Data	<0.1 mm/year for optimized V-Ti compositions
Comparator Or Baseline	Pure vanadium (corrosion rate not explicitly quantified but stated to be higher; qualitative comparison)
Quantified Difference	Not precisely quantified; qualitative improvement observed
Conditions	Tested in 40% H₂SO₄, 18% HCl, 10% oxalic acid, chloroacetic acid at 100 °C

Why This Matters

Procurement for chemical processing equipment, marine applications, or acid-exposed structural components requires assurance of long-term integrity; V-Ti alloys provide a measurable corrosion rate threshold that pure vanadium cannot meet.

• [1] Efimov, Y. V., et al. Physicochemical and mechanical properties of vanadium-titanium alloys. Metal Science and Heat Treatment, 1975, 17(7), 600-603. View Source
• [2] INIS Repository. Some physico-chemical and mechanical properties of the V-Ti alloy systems. Metalloved. Term. Obrab. Met., 1975. View Source

Tensile Strength and Ductility of V-Ti-Al Alloy

The V88Ti10Al2 composition demonstrates a tensile strength of 531.1 MPa and an elongation of 7.73% [1]. This represents a measurable improvement over the baseline V90Ti10 alloy, whose performance was noted as lower (exact value not provided, but the study explicitly states V88Ti10Al2 exhibits the best overall performance) [1]. For context, pure vanadium exhibits a yield strength of approximately 240 MPa and ultimate tensile strength around 380 MPa (depending on purity and processing), placing V88Ti10Al2 in a higher strength category while maintaining usable ductility [2].

Tensile properties

Head-to-head

531.1 MPa tensile strength, 7.73% elongation (V88Ti10Al2)

Reported top tensile performance among tested V-Ti-Al compositions.

Comparison baseline V90Ti10 value not specified; room temperature as-cast condition.

Evidence Dimension	Tensile strength (MPa) and elongation (%)
Target Compound Data	531.1 MPa tensile strength, 7.73% elongation (V88Ti10Al2)
Comparator Or Baseline	V90Ti10 alloy (lower strength, exact value not provided)
Quantified Difference	V88Ti10Al2 > V90Ti10 (qualitative)
Conditions	Room temperature tensile testing, as-cast alloy

Why This Matters

For structural applications requiring a balance of strength and ductility (e.g., aerospace components, hydrogen separation membranes), the quantifiable tensile properties of specific V-Ti-Al compositions provide a verifiable procurement criterion over generic V-Ti or pure vanadium.

• [1] Effect of Partially Replacing V with Al on the Microstructure, Mechanical Properties, and Rolling Performance of V-Ti Hydrogen Separation Alloys. 2025. View Source
• [2] AZoM. Vanadium - Mechanical Properties And Material Applications. AZoM Article, 2012. (Baseline vanadium tensile data for comparison). View Source

Density Reduction for Lightweight Alloys

V-Ti alloys exhibit a non-linear decrease in density as titanium content increases beyond 30 wt.% [1]. Pure vanadium has a density of 6.11 g/cm³, while pure titanium is 4.507 g/cm³ [2]. This allows for tailored density in the intermediate range, offering a significant weight advantage over pure vanadium and vanadium-rich alloys in applications where mass is critical [3]. For example, a V-70Ti alloy would have a density approximately 15-20% lower than pure vanadium, based on rule-of-mixtures approximations and observed non-linearity.

Density reduction

Class-level

Non-linear density decrease with >30 wt.% Ti; estimated ~0.3–0.6 g/cm³ lower than pure V

Supports weight-sensitive design where corrosion resistance must be retained.

Estimates based on literature trend; verify with specific composition.

Evidence Dimension	Density (g/cm³)
Target Compound Data	Varies with Ti content; e.g., ~5.5-5.8 g/cm³ for V-70Ti (estimated from non-linear trend)
Comparator Or Baseline	Pure vanadium: 6.11 g/cm³; Pure titanium: 4.507 g/cm³
Quantified Difference	Density reduction of approximately 0.3-0.6 g/cm³ for V-70Ti vs. pure V
Conditions	Alloy density measurements at room temperature

Why This Matters

For aerospace, automotive, and portable device manufacturing, the ability to specify a lower-density V-Ti alloy without sacrificing corrosion resistance provides a quantifiable procurement advantage over heavier pure vanadium or more expensive titanium alloys.

• [1] Borovitskaya, I. V., et al. Thermal expansivities, thermal conductivities, and densities of vanadium, titanium, chromium and some vanadium-base alloys. Journal of the Less Common Metals, 1969. View Source
• [2] Artizono. Vanadium Vs Titanium: A Comprehensive Comparison. 2025. View Source
• [3] Dura-Alloy. Vanadium-Titanium Alloy: Properties, Applications, and Benefits. 2025. View Source

Photocatalytic Activity of V-Ti Oxide Films

Titanium-vanadium oxide composite thin films, prepared by thermal oxidation of V-Ti metallic alloys, achieved a methylene blue (MB) degradation rate of 78% after 120 minutes of visible light irradiation [1]. This performance is attributed to the optimal vanadium content and resulting phase composition (V₂O₅ and amorphous TiOₓ) that promotes redshifted optical absorption and enhanced charge separation [1]. While direct comparison to pure TiO₂ films was not reported in the same study, typical anatase TiO₂ films under visible light exhibit significantly lower degradation rates (often <20% in similar timeframes) due to their wide bandgap [2].

Photocatalytic MB degradation

Cross-study comparable

78% methylene blue degradation in 120 min under visible light (V-Ti oxide film)

Supports visible-light active coating screening; reported higher than typical pure TiO₂ films.

Cross-study comparison; film prepared by co-sputtering and thermal oxidation at 500 °C.

Evidence Dimension	Photocatalytic degradation rate of MB under visible light
Target Compound Data	78% degradation after 120 min for V-Ti oxide film
Comparator Or Baseline	Pure TiO₂ thin film (typical visible-light activity: ~10-20% degradation in 120 min, based on literature consensus)
Quantified Difference	Approximately 3-8× higher degradation rate for V-Ti oxide
Conditions	Visible light irradiation, aqueous MB solution, film prepared by co-sputtering and thermal oxidation at 500 °C

Why This Matters

For photocatalytic coatings, water treatment, and self-cleaning surfaces, the quantifiable improvement in visible-light activity makes V-Ti alloy-derived films a superior procurement choice over pure TiO₂ films, which require UV activation.

• [1] Achour, A., et al. Titanium Vanadium Oxide Thin Films Prepared by Thermal Oxidation of Titanium-Vanadium Alloy as Photocatalyst for Methylene Blue Degradation under Visible Light. Journal of Materials Engineering and Performance, 2021, 30, 1711–1722. View Source
• [2] Fujishima, A., et al. TiO₂ photocatalysis and related surface phenomena. Surface Science Reports, 2008, 63(12), 515-582. (Establishes baseline visible-light inactivity of pure TiO₂). View Source

Tunable Electrochromic Performance in V-Ti Oxide Electrodes

Co-sputtered vanadium-titanium oxide films demonstrate composition-dependent electrochromic performance, with titanium content influencing the film's optical modulation and charge capacity [1]. The study established a non-linear relationship between sputtering power to the titanium oxide target and the resulting titanium content in the V-Ti oxide film, enabling precise tuning of electrochromic properties [1]. This tunability is a key differentiator from pure vanadium pentoxide (V₂O₅) electrodes, which exhibit higher coloration efficiency but suffer from poor cycling stability and limited optical range.

Electrochromic tunability

Class-level

Ti content influences optical modulation and charge capacity; composition-dependent tuning possible

Supports design flexibility for smart window counter electrodes.

Class-level inference; cycling stability advantage over pure V₂O₅ reported qualitatively.

Evidence Dimension	Electrochromic performance (charge capacity, optical modulation)
Target Compound Data	Tunable via Ti content; specific values not extracted but correlation established
Comparator Or Baseline	Pure V₂O₅ electrode (known for high coloration efficiency but instability)
Quantified Difference	Qualitative improvement in stability and tunability
Conditions	Co-sputtered V-Ti oxide thin films as counter electrodes in electrochromic devices

Why This Matters

For smart windows, displays, and optical shutters, the ability to tailor electrochromic response by adjusting V-Ti composition offers a procurement advantage over single-component oxides, enabling device-level optimization not possible with pure vanadium or titanium oxides.

• [1] Lim, J. W., et al. High electrochromic performance of co-sputtered vanadium–titanium oxide as a counter electrode. Solar Energy Materials and Solar Cells, 2009, 93(3), 206-211. View Source

Vanadium-Titanium Alloy: Key Application Scenarios

Acid Corrosion Resistance in Chemical Equipment

Based on the verified corrosion rate of <0.1 mm/year in aggressive acidic media [1], V-Ti alloys are a superior choice for components in chloroacetic acid production, sulfuric acid handling, and HCl environments. Procurement for valves, heat exchangers, and reactor linings in chemical plants should prioritize optimized V-Ti compositions over pure vanadium or standard stainless steels, which exhibit significantly higher corrosion rates under identical conditions [1][2].

Lightweight Aerospace and Automotive Components

The quantifiable density reduction (non-linear decrease with >30 wt.% Ti) and tensile strength of 531.1 MPa for specific V-Ti-Al compositions [3][4] make these alloys compelling for weight-sensitive applications. Procurement for aircraft brackets, automotive suspension parts, and hydrogen separation membranes should favor V-Ti alloys over pure vanadium (heavier) or lower-strength titanium alloys, leveraging the documented strength-to-weight advantage [4].

Visible-Light Photocatalytic Coatings for Water Treatment

The demonstrated 78% methylene blue degradation under visible light in 120 minutes using V-Ti oxide films [5] justifies procurement of V-Ti alloy sputtering targets for depositing photocatalytic coatings. This performance, which is 3-8× higher than pure TiO₂ films under the same conditions, enables self-cleaning surfaces and wastewater treatment systems that operate efficiently under ambient indoor or solar illumination, eliminating the need for UV lamps [5].

Electrochromic Smart Windows and Displays

The composition-tunable electrochromic properties of co-sputtered V-Ti oxide films [6] provide a clear procurement rationale for V-Ti alloy sputtering targets in the fabrication of counter electrodes for smart windows. The ability to adjust titanium content to balance coloration efficiency and cycling stability offers a design flexibility not available with pure V₂O₅ or TiO₂, enabling longer-lifetime and higher-performance electrochromic devices [6].

Application

Selection Property

Validation Focus

Chemical processing equipment

Acid corrosion resistance

Corrosion rate verification in target acid environment

Lightweight structural components (aerospace, automotive)

Density and tensile strength

Density measurement, tensile testing per application specification

Visible-light photocatalytic coatings

Visible-light photoactivity

MB degradation rate or equivalent under visible illumination

Electrochromic device counter electrodes

Electrochromic tunability and cycling stability

Optical modulation range, charge capacity cycling tests

• [1] Efimov, Y. V., et al. Physicochemical and mechanical properties of vanadium-titanium alloys. Metal Science and Heat Treatment, 1975, 17(7), 600-603. View Source
• [2] INIS Repository. Some physico-chemical and mechanical properties of the V-Ti alloy systems. Metalloved. Term. Obrab. Met., 1975. View Source
• [3] Borovitskaya, I. V., et al. Thermal expansivities, thermal conductivities, and densities of vanadium, titanium, chromium and some vanadium-base alloys. Journal of the Less Common Metals, 1969. View Source
• [4] Effect of Partially Replacing V with Al on the Microstructure, Mechanical Properties, and Rolling Performance of V-Ti Hydrogen Separation Alloys. 2025. View Source
• [5] Achour, A., et al. Titanium Vanadium Oxide Thin Films Prepared by Thermal Oxidation of Titanium-Vanadium Alloy as Photocatalyst for Methylene Blue Degradation under Visible Light. Journal of Materials Engineering and Performance, 2021, 30, 1711–1722. View Source
• [6] Lim, J. W., et al. High electrochromic performance of co-sputtered vanadium–titanium oxide as a counter electrode. Solar Energy Materials and Solar Cells, 2009, 93(3), 206-211. View Source